N-[2-methyl-3-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-5-nitrofuran-2-carboxamide

• Molecular Formula: C18H12N4O5
• Molecular Weight: 364.3 g/mol
• IUPAC Name: N-[2-methyl-3-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-5-nitrofuran-2-carboxamide
• InChI: InChI=1S/C18H12N4O5/c1-10-11(18-21-16-13(27-18)6-3-9-19-16)4-2-5-12(10)20-17(23)14-7-8-15(26-14)22(24)25/h2-9H,1H3,(H,20,23)
• InChI Key: DLMGJYALOGMYEL-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC=C1NC(=O)C2=CC=C(O2)[N+](=O)[O-])C3=NC4=C(O3)C=CC=N4

Description

N-[2-methyl-3-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-5-nitrofuran-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is known to have a wide range of biochemical and physiological effects, making it a promising candidate for the development of new drugs. In

Mechanism of Action

The mechanism of action of N-[2-methyl-3-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-5-nitrofuran-2-carboxamide is not fully understood. However, it is believed that this compound works by inhibiting the activity of enzymes that are essential for the survival and growth of microorganisms and cancer cells. It is also believed to modulate the immune response, leading to its anti-inflammatory effects.
Biochemical and Physiological Effects
N-[2-methyl-3-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-5-nitrofuran-2-carboxamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms, including bacteria, fungi, and parasites. It has also been shown to have anti-inflammatory effects, which may be beneficial in the treatment of various inflammatory disorders. Additionally, this compound has been shown to have anticancer properties, making it a promising candidate for the development of new cancer therapies.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-methyl-3-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-5-nitrofuran-2-carboxamide in lab experiments is its broad spectrum of activity. This compound has been shown to be effective against a wide range of microorganisms and cancer cells, making it a versatile tool for researchers. However, one of the limitations of using this compound is its potential toxicity. It is important to use this compound with caution and to follow appropriate safety protocols.

Future Directions

There are several future directions for research on N-[2-methyl-3-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-5-nitrofuran-2-carboxamide. One area of research is the development of new drugs based on this compound. Researchers are exploring the use of this compound in the treatment of various diseases, including cancer, inflammation, and neurological disorders. Another area of research is the study of the mechanism of action of this compound. Researchers are working to understand how this compound works at the molecular level, which may lead to the development of more effective drugs. Finally, researchers are exploring the use of N-[2-methyl-3-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-5-nitrofuran-2-carboxamide in combination with other drugs, which may lead to improved therapeutic outcomes.

Synthesis Methods

The synthesis of N-[2-methyl-3-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-5-nitrofuran-2-carboxamide involves several steps. The first step involves the reaction of 2-methyl-3-nitroaniline with oxalyl chloride to form 2-methyl-3-chloronitrobenzene. This intermediate is then reacted with 2-aminooxazole to form N-(2-methyl-3-nitrophenyl)oxazole-2-carboxamide. The final step involves the reaction of this intermediate with 2-aminopyridine to form N-[2-methyl-3-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-5-nitrofuran-2-carboxamide.

Scientific Research Applications

N-[2-methyl-3-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-5-nitrofuran-2-carboxamide has been extensively studied for its potential therapeutic applications. This compound has been shown to have antimicrobial, antifungal, and antiparasitic properties. It has also been studied for its potential use in the treatment of cancer, inflammation, and neurological disorders.